Cas no 30414-59-6 (Methyl 4-benzyl-3-oxooctanoate)

• Product Name: Methyl 4-benzyl-3-oxooctanoate
• CAS No: 30414-59-6
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 2663982
• Update Time: 2023-08-06

Methyl 4-benzyl-3-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-benzyl-3-oxooctanoate
• Octanoic acid, 4-benzyl-3-oxo-, methyl ester
• PPDYWCAONGTODK-UHFFFAOYSA-N
• Methyl 4-benzyl-3-oxooctanoate #
• Benzenepentanoic acid, .gamma.-butyl-.beta.-oxo-, methyl ester
• 4-Benzyl-3-oxooctanoic acid methyl ester
• Methyl 4-benzyl-3-oxooctanoate

• Inchi： 1S/C16H22O3/c1-3-4-10-14(15(17)12-16(18)19-2)11-13-8-6-5-7-9-13/h5-9,14H,3-4,10-12H2,1-2H3
• InChI Key： PPDYWCAONGTODK-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 262.157
• Monoisotopic Mass: 262.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4